Cas no 402932-02-9 (2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide)

2-Cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide is a structurally complex organic compound featuring a cyanoacrylamide core linked to a substituted indole moiety. Its design incorporates multiple aromatic systems, including diphenylindole and fluorophenyl groups, which may enhance its electronic and steric properties. This compound is of interest in medicinal chemistry and materials science due to its potential as a building block for biologically active molecules or optoelectronic materials. The presence of the cyano and fluorophenyl groups suggests possible applications in kinase inhibition or as a fluorescent probe. Its well-defined structure allows for precise modifications, making it a valuable intermediate in synthetic chemistry.

2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide structure

402932-02-9 structure

Product Name:2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide

CAS No:402932-02-9

MF:C₃₀H₂₀FN₃O

MW:457.497710227966

CID:6472055

PubChem ID:6182534

Update Time:2025-05-19

2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide
- 402932-02-9
- EN300-26615420
- Inchi： 1S/C30H20FN3O/c31-23-15-17-24(18-16-23)33-30(35)22(20-32)19-27-26-13-7-8-14-28(26)34(25-11-5-2-6-12-25)29(27)21-9-3-1-4-10-21/h1-19H,(H,33,35)/b22-19+
- InChI Key： PRRPRGCDYQRIJT-ZBJSNUHESA-N
- SMILES： FC1C=CC(=CC=1)NC(/C(/C#N)=C/C1C2=CC=CC=C2N(C2C=CC=CC=2)C=1C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 457.15904043g/mol
Monoisotopic Mass: 457.15904043g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 35
Rotatable Bond Count: 5
Complexity: 798
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 7.2
Topological Polar Surface Area: 57.8Å²

2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26615420-0.05g	2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide	402932-02-9	95.0%	0.05g	$246.0	2025-03-20

2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Additional information on 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide

Recent Advances in the Study of 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide (CAS: 402932-02-9)

The compound 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide (CAS: 402932-02-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique indole-based scaffold and fluorophenyl moiety, has been the subject of several studies aimed at elucidating its mechanism of action, therapeutic potential, and synthetic pathways. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also explored its solubility and stability under various physiological conditions, which are critical factors for its potential application as a therapeutic agent.

In vitro and in vivo studies have revealed that this compound exhibits potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. For instance, it has been shown to effectively target the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various malignancies. These findings suggest that 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide could serve as a lead compound for the development of novel anticancer therapies. Additionally, its selectivity profile and low cytotoxicity in normal cells further enhance its therapeutic appeal.

Beyond its anticancer properties, recent research has also investigated the compound's potential in treating inflammatory and neurodegenerative diseases. Preliminary data indicate that it may modulate key inflammatory cytokines and protect neuronal cells from oxidative stress, highlighting its versatility as a multifunctional agent. However, further studies are needed to fully understand its pharmacokinetics and pharmacodynamics, as well as to assess its safety and efficacy in clinical settings.

In conclusion, 2-cyano-3-(1,2-diphenyl-1H-indol-3-yl)-N-(4-fluorophenyl)prop-2-enamide represents a promising candidate for drug development, with demonstrated activity in multiple disease models. Ongoing research efforts are focused on optimizing its chemical properties, expanding its therapeutic applications, and advancing it toward preclinical trials. This compound exemplifies the potential of indole derivatives in medicinal chemistry and underscores the importance of continued exploration in this area.